Cas no 1219795-15-9 (5-METHYL-D3-CYTOSINE-6-D1)

• Product Name: 5-METHYL-D3-CYTOSINE-6-D1
• CAS No: 1219795-15-9
• MF: C₅H₇N₃O
• MW: 129.153227090836
• CID: 1066421
• Update Time: 2025-10-28

5-METHYL-D3-CYTOSINE-6-D1 Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-d3-cytosine-6-d1
• 5-METHYL-D3-CYTOSINE-6-D1

• Inchi： 1S/C5H7N3O/c1-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9)/i1D3,2D
• InChI Key： LRSASMSXMSNRBT-MZCSYVLQSA-N
• SMILES： C1(C([2H])([2H])[2H])C(N)=NC(NC=1[2H])=O

Additional information on 5-METHYL-D3-CYTOSINE-6-D1

Exploring the Applications and Significance of 5-METHYL-D3-CYTOSINE-6-D1 (CAS No. 1219795-15-9) in Chemical and Biomedical Research

5-METHYL-D3-CYTOSINE-6-D1, a synthetic deuterium-labeled nucleoside analog with the Chemical Abstracts Service (CAS) registry number 1219795-15-9, has emerged as a critical tool in advancing interdisciplinary research at the intersection of chemistry, biology, and medicine. This compound represents a strategic modification of cyanosine, incorporating three deuterium atoms (^D) at the methyl group position (denoted as D₃) and an additional deuterium substitution at the sixth carbon position (D₁). Such isotopic labeling enhances its physicochemical properties while preserving biological activity, making it particularly valuable for mechanistic studies, drug development, and analytical applications.

The structural design of 5-METHYL-D3-CYTOSINE-6-D1 reflects its dual utility as both a research reagent and a potential therapeutic precursor. The introduction of deuterium atoms replaces labile hydrogen protons in key positions, thereby stabilizing the molecule against enzymatic degradation pathways such as oxidation or demethylation. Recent studies published in Nature Chemical Biology (2023) highlight how deuterated analogs like this compound exhibit prolonged metabolic half-lives compared to their non-deuterated counterparts, a property advantageous for maintaining consistent drug concentrations in vivo. In particular, the D₃-labeled methyl group reduces C-H bond cleavage rates by up to 80%, according to kinetic analyses conducted using advanced mass spectrometry techniques.

In epigenetic research, CAS No. 1219795-15-9-labeled compounds enable precise tracking of DNA methylation dynamics through isotopic tracing methodologies. A groundbreaking study from the University of Cambridge (2024) demonstrated that when incorporated into cellular systems via nucleotide salvage pathways, this analog allows real-time monitoring of cyanosine-dependent demethylation events. By comparing mass spectrometry data between endogenous molecules and labeled counterparts, researchers can quantify turnover rates in specific genomic regions with unprecedented accuracy. This capability is especially significant for studying dynamic processes such as reprogramming induced pluripotent stem cells or tumor suppressor gene silencing in cancer models.

The strategic placement of deuterium atoms also imparts unique photophysical properties to 5-METHYL-D3-CYTOSINE-6-D1. When employed as a fluorescent probe substrate for DNA methyltransferase enzymes, its reduced vibrational energy facilitates more efficient energy transfer to fluorophores attached via click chemistry reactions. A collaborative project between Stanford University and Merck Research Laboratories (published in JACS Au, 2024) utilized this compound to develop novel assays with detection limits below 0.000000000000000004 mol/L (4 pM), enabling single-cell epigenetic profiling for early disease diagnostics.

In pharmacological contexts, this compound serves as an optimized lead molecule for developing anti-cancer agents targeting DNA methylation pathways. Preclinical data from Bristol Myers Squibb's 2024 study showed that its deuterated form exhibits 4-fold higher bioavailability than traditional cytosine analogs when administered intravenously to murine xenograft models. The enhanced pharmacokinetics directly correlate with increased tumor inhibition rates (87% vs 64% at equivalent doses), underscoring the importance of isotopic substitution in improving therapeutic indices without compromising target specificity.

The analytical community has embraced this compound as a reference standard for high-resolution mass spectrometry applications due to its distinct isotopic signature. At m/z values corresponding to exact masses of [M+H]⁺= 88.8 vs unlabeled's 88.4 Daltons under positive ion mode analysis, it provides unmatched precision in quantifying trace levels of cytosine metabolites in biofluids. Recent advancements reported by Bruker Daltonics detail how this analog improves quantitation accuracy by reducing signal interference from naturally occurring isotopes like carbon-^δ¹³C.

Innovative applications extend into synthetic biology where this compound is used to construct site-specifically labeled DNA oligonucleotides for structural studies via neutron scattering techniques. Work published in Nucleic Acids Research (January 2024) revealed that deuteration at positions five and six enhances crystallographic resolution by suppressing hydrogen atom mobility during X-ray diffraction analysis, providing atomic-level insights into protein-nucleic acid interactions critical for understanding epigenetic regulatory mechanisms.

Biochemical assays leveraging this compound have uncovered novel roles for cytosine methylation dynamics during viral replication cycles. Researchers at Harvard Medical School demonstrated that herpes simplex virus type I exhibits altered methylation patterns when exposed to CAS No. 1219795-15-9-labeled substrates, suggesting potential antiviral strategies targeting host-virus epigenetic crosstalk mechanisms documented in their March 2024 paper.

Safety profiles established through OECD-compliant toxicity testing indicate no adverse effects up to concentrations exceeding clinical relevance thresholds (> 8 mM). These findings align with broader trends showing that deuterium substitutions typically maintain biological activity while reducing reactive metabolite formation risks associated with conventional analogs.

Ongoing investigations are exploring its use as a stable isotope tracer in human clinical trials investigating metabolic fluxes during chemotherapy regimens involving DNA methyltransferase inhibitors like decitabine (Nature Medicine, June 2024). Preliminary results suggest that patient-specific pharmacokinetic modeling using this analog could optimize dosing regimens while minimizing off-target effects.

In neurodegenerative disease research, studies from MIT's Synthetic Neurobiology Group have shown that microglial cells exposed to controlled doses exhibit modulated gene expression profiles affecting amyloid-beta clearance pathways (eLife, October 2024). The compound's ability to persist longer within cellular environments allows sustained modulation of epigenetic regulators like TET enzymes without requiring frequent dosing.

Synthetic chemists have developed scalable production methods achieving >98% purity through chiral chromatography coupled with NMR spectroscopic verification (JOC, April 2024). Key reaction steps involve palladium-catalyzed deuteration under mild conditions followed by solid-phase extraction purification protocols minimizing isotope scrambling effects observed previously with non-selective deuteration methods.

This compound's versatility is further exemplified by its role in next-generation sequencing applications where it acts as an internal control during bisulfite conversion processes (Nature Protocols, February 2024). Its resistance to bisulfite modification compared to natural cytosine residues enables simultaneous assessment of sample integrity and sequencing efficiency across multiple genomic loci analyzed simultaneously.

In material science contexts, self-assembled nanostructures incorporating this molecule demonstrate improved stability under physiological conditions compared to non-deuterated counterparts (Biomaterials, May 2024). The reduced proton mobility at critical sites enhances hydrogen bonding networks critical for maintaining drug delivery vehicle integrity during transit through biological systems.

Economic analyses predict significant cost savings (~$7 million per kg) over traditional tritium-labeled compounds when produced at industrial scales using newly patented electrochemical deuteration platforms (Analytical Chemistry, July 2024). This cost-effectiveness combined with superior safety profiles positions it as an ideal alternative for long-term toxicology studies required under current FDA guidelines on novel therapeutics development.

Social impact assessments conducted by independent agencies confirm no ethical concerns related to its use given current regulatory frameworks governing non-radioactive stable isotopes (Bioethics Journal, September 2024). Its application across diverse research domains including agriculture (plant stress response modulation), environmental science (biomarker detection), and forensic toxicology further underscores its value beyond traditional biomedical fields without engaging restricted substance categories.

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